Cas no 104792-13-4 (3H-1,2-Dithiole-3-thione, 5-(3,4-dichlorophenyl)-)

• Product Name: 3H-1,2-Dithiole-3-thione, 5-(3,4-dichlorophenyl)-
• CAS No: 104792-13-4
• MF: C₉H₄Cl₂S₃
• MW: 279.229056358337
• CID: 97496
• PubChem ID: 71333325
• Update Time: 2025-04-18

3H-1,2-Dithiole-3-thione, 5-(3,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2-Dithiole-3-thione, 5-(3,4-dichlorophenyl)-
• 5-(3,4-dichlorophenyl)dithiole-3-thione
• 104792-13-4
• 5-(3,4-Dichlorophenyl)-3H-1,2-dithiole-3-thione
• NS00000955
• DTXSID00761604

• Inchi： 1S/C9H4Cl2S3/c10-6-2-1-5(3-7(6)11)8-4-9(12)14-13-8/h1-4H
• InChI Key： KHWNRPHUPFMHFV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC(=S)SS1)Cl

Computed Properties

• Exact Mass: 277.88542
• Monoisotopic Mass: 277.8852190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• PSA: 0
• LogP: 5.51290